Cas no 852137-50-9 (N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide)

• Product Name: N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide
• CAS No: 852137-50-9
• MF: C₁₉H₁₇F₃N₂O
• MW: 346.346295118332
• CID: 6340618
• PubChem ID: 4384364
• Update Time: 2025-05-04

N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide
• N-[(1,2-dimethylindol-5-yl)methyl]-2-(trifluoromethyl)benzamide
• N-((1,2-dimethyl-1H-indol-5-yl)methyl)-2-(trifluoromethyl)benzamide
• N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-2-(trifluoromethyl)benzamide
• F0651-0196
• AKOS024591973
• 852137-50-9

• Inchi： 1S/C19H17F3N2O/c1-12-9-14-10-13(7-8-17(14)24(12)2)11-23-18(25)15-5-3-4-6-16(15)19(20,21)22/h3-10H,11H2,1-2H3,(H,23,25)
• InChI Key： AQSZOVFEYZVLLY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NCC1C=CC2=C(C=1)C=C(C)N2C)=O)(F)F

Computed Properties

• Exact Mass: 346.12929766g/mol
• Monoisotopic Mass: 346.12929766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 34Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide

N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide (CAS No. 852137-50-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide (CAS No. 852137-50-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives and is characterized by the presence of a trifluoromethyl group, which imparts specific chemical and biological properties.

The molecular structure of N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide consists of an indole core with two methyl groups at positions 1 and 2, a methylated amide linkage, and a trifluoromethyl-substituted benzene ring. The indole scaffold is a privileged structure in medicinal chemistry, known for its involvement in various biological processes, including enzyme inhibition and receptor modulation. The trifluoromethyl group, on the other hand, enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide in detail. One notable area of research is its potential as an inhibitor of specific enzymes involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are key regulators of gene expression and cell proliferation. By modulating HDAC activity, N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide may offer therapeutic benefits in treating various types of cancer.

In addition to its anti-cancer properties, N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated symptoms.

The pharmacokinetic profile of N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide has been another focus of recent studies. Due to its lipophilic nature and stable chemical structure, this compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have indicated that it has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens in clinical settings.

To further understand the biological mechanisms underlying the therapeutic effects of N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide, researchers have conducted extensive in vitro and in vivo experiments. In cell culture models, this compound has been shown to induce apoptosis in cancer cells while sparing normal cells. Additionally, animal studies have demonstrated its efficacy in reducing tumor growth and improving survival rates in various cancer models.

The safety profile of N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide is also an important consideration for its potential clinical use. Toxicology studies have indicated that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further research is needed to fully assess its long-term safety and potential interactions with other medications.

In conclusion, N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-(trifluoromethyl)benzamide (CAS No. 852137-50-9) represents a promising candidate for the development of novel therapeutics in the fields of oncology and inflammatory diseases. Its unique structural features and favorable pharmacological properties make it an attractive target for further investigation and clinical trials. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds significant promise for improving patient outcomes in various medical conditions.